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Compound of Interest

Compound Name: 2-Chloroaniline hydrochloride

Cat. No.: B085806 Get Quote

An In-depth Technical Guide to 2-Chloroaniline
Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Chloroaniline hydrochloride, a

significant chemical intermediate in various industrial and research applications. This document

details its chemical and physical properties, synthesis protocols, analytical methods, and key

applications, with a particular focus on its relevance in organic synthesis and drug

development.

Core Properties of 2-Chloroaniline Hydrochloride
2-Chloroaniline hydrochloride is the hydrochloride salt of 2-chloroaniline. It is a white to off-

white crystalline powder soluble in water.[1] The following table summarizes its key chemical

and physical properties.
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Property Value

CAS Number 137-04-2

Molecular Formula C₆H₇Cl₂N

Molecular Weight 164.03 g/mol [1][2][3]

Appearance
White to light yellow or gray crystals or

crystalline powder[1][4]

Melting Point 220°C (sublimes)[1][5]

Solubility Soluble in water, slightly soluble in ethanol[1]

Density ~1.505 g/cm³[1]

IUPAC Name 2-chloroanilinium chloride[2]

Synonyms
o-Chloroaniline hydrochloride, 2-

Chlorophenylamine hydrochloride[2]

Synthesis of 2-Chloroaniline Hydrochloride
The industrial synthesis of 2-chloroaniline hydrochloride is typically a two-step process. The

first step involves the reduction of o-nitrochlorobenzene to o-chloroaniline, which is then

converted to its hydrochloride salt.

Experimental Protocol: Synthesis
Step 1: Reduction of o-Nitrochlorobenzene to o-Chloroaniline

Reaction Setup: In a round-bottom flask equipped with a mechanical stirrer and a reflux

condenser, add o-nitrochlorobenzene, hydrochloric acid, water, and iron powder in a mass

ratio of 1:0.017:0.33:1.[2]

Reduction: Heat the reaction mixture to 90°C to initiate the reduction reaction.[2]

Isolation of Crude Product: Once the reaction is complete, the mixture can be made basic to

precipitate iron salts. The o-chloroaniline is then isolated, often via steam distillation.[6]
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Purification: The crude o-chloroaniline is purified by fractional distillation under reduced

pressure to yield a product with a purity of up to 99.99%.[2]

Step 2: Salt Formation

Reaction: The purified o-chloroaniline is reacted with concentrated hydrochloric acid in an

aqueous solution. For example, 3.06 g (0.024 mol) of o-chloroaniline can be added to a

mixture of 40 mL of water and 24 mL of concentrated hydrochloric acid (0.29 mol).[2]

Crystallization: The resulting solution is cooled to allow the 2-chloroaniline hydrochloride
to crystallize.

Isolation: The crystals are collected by filtration, washed with a small amount of cold solvent,

and dried to yield the final product.

Step 1: Reduction Step 2: Salt Formation

o-Nitrochlorobenzene Fe / HCl, 90°C Crude o-Chloroaniline Steam & Fractional
Distillation Pure o-Chloroaniline Conc. HCl (aq)

cluster_step2
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Synthesis workflow for 2-Chloroaniline Hydrochloride.

Applications in Research and Industry
2-Chloroaniline and its hydrochloride salt are versatile intermediates in the chemical industry.

Dye and Pigment Industry: It is used as a precursor, known as an ice dye color base, for

producing various azo dyes for coloring textiles and other materials.[1][5]

Agrochemicals: It serves as a key building block in the synthesis of herbicides, such as

Chlorsulfuron, which are vital for crop protection.
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Pharmaceuticals: In drug development, 2-chloroaniline is a crucial starting material for the

synthesis of various active pharmaceutical ingredients (APIs). Its structure is incorporated

into more complex molecules with therapeutic properties, such as N-aryl piperazines, which

are intermediates for drugs like the antipsychotic aripiprazole.[7]

Polymers: It can be used as a chain extender in the production of synthetic resins and

polyurethane elastomers, enhancing their durability.
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Key application areas of 2-Chloroaniline Hydrochloride.

Analytical and Quality Control Methods
Ensuring the purity of 2-chloroaniline hydrochloride is critical for its use in synthesis,

especially in the pharmaceutical industry.

Experimental Protocol: Purity Analysis by Gas
Chromatography (GC)

Sample Preparation: Accurately weigh a sample of 2-chloroaniline hydrochloride and

dissolve it in a suitable solvent, such as methanol or a basic solution to liberate the free

aniline.

GC System: Use a gas chromatograph equipped with a flame ionization detector (FID) and a

capillary column suitable for amine analysis (e.g., a DB-5 or equivalent).

Instrument Conditions:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Bis_2_chloroethyl_amine_Hydrochloride_as_a_Reagent_in_Organic_Synthesis.pdf
https://www.benchchem.com/product/b085806?utm_src=pdf-body-img
https://www.benchchem.com/product/b085806?utm_src=pdf-body
https://www.benchchem.com/product/b085806?utm_src=pdf-body
https://www.benchchem.com/product/b085806?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085806?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Injector Temperature: 250°C

Detector Temperature: 300°C

Oven Program: Start at 100°C, hold for 2 minutes, then ramp up to 250°C at a rate of

10°C/min.

Carrier Gas: Helium or Nitrogen.

Analysis: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.

Data Interpretation: The purity is determined by comparing the peak area of 2-chloroaniline

to the total area of all peaks in the chromatogram. Impurities, such as isomers (e.g., 4-

chloroaniline) or unreacted starting materials, can be identified and quantified.[6] High-

Performance Liquid Chromatography (HPLC) is also a common and effective method for

purity assessment.[6]
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General workflow for quality control analysis.

Safety and Handling
2-Chloroaniline hydrochloride is a hazardous substance and must be handled with

appropriate safety precautions.
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Hazard Class Description

Acute Toxicity
Toxic if swallowed, in contact with skin, or if

inhaled.[8][9]

Organ Toxicity
May cause damage to organs through

prolonged or repeated exposure.[9]

Environmental
Very toxic to aquatic life with long-lasting effects.

[8][9][10]

Safe Handling:

Use only in a well-ventilated area or in a fume hood.[8]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[10]

Avoid breathing dust or vapors.[10]

Wash hands thoroughly after handling.[10]

Storage:

Store in a cool, dry, well-ventilated place in a tightly sealed container.[11]

Store locked up and away from incompatible materials such as strong oxidizing agents and

strong bases.[10]

First Aid:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[10]

Skin Contact: Immediately wash off with plenty of soap and water while removing all

contaminated clothing. Seek immediate medical attention.[10]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention if irritation persists.[10]
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Ingestion: Do NOT induce vomiting. Rinse mouth and drink plenty of water. Seek immediate

medical attention.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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